Cas no 28050-13-7 (Adenosine,2'-O-(5-O-phosphono-b-D-ribofuranosyl)- (9CI))

Adenosine,2'-O-(5-O-phosphono-b-D-ribofuranosyl)- (9CI) structure
28050-13-7 structure
Product Name:Adenosine,2'-O-(5-O-phosphono-b-D-ribofuranosyl)- (9CI)
CAS No:28050-13-7
MF:C15H22N5O11P
MW:479.335844516754
CID:272816
PubChem ID:3082280
Update Time:2025-04-19

Adenosine,2'-O-(5-O-phosphono-b-D-ribofuranosyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,2'-O-(5-O-phosphono-b-D-ribofuranosyl)- (9CI)
    • [(2R,3S,4R,5S)-5-[(2R,3R,4R,5R)-2-(6-aminopurin-9-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl]oxy-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
    • R-AMP
    • O-beta-ribosyl(1''--2')adenosine-5''-phosphate
    • O-beta-Ribosyl(1''-2')adenosine-5''-phosphate
    • Adenosine, 2'-O-(5-O-phosphono-beta-D-ribofuranosyl)-
    • ((2R,3S,4R,5S)-5-(((2R,3R,4R,5R)-2-(6-Amino-9H-purin-9-yl)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-3-yl)oxy)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
    • SCHEMBL23647917
    • 28050-13-7
    • Inchi: 1S/C15H22N5O11P/c16-12-7-13(18-3-17-12)20(4-19-7)14-11(9(23)5(1-21)29-14)31-15-10(24)8(22)6(30-15)2-28-32(25,26)27/h3-6,8-11,14-15,21-24H,1-2H2,(H2,16,17,18)(H2,25,26,27)/t5-,6-,8-,9-,10-,11-,14-,15+/m1/s1
    • InChI Key: OTKILVSIHNCMGB-ZQSHOCFMSA-N
    • SMILES: P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)O[C@H]1[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@H](CO)[C@H]1O)O)O

Computed Properties

  • Exact Mass: 479.10534353g/mol
  • Monoisotopic Mass: 479.10534353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 705
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.5
  • Topological Polar Surface Area: 245Ų
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